4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide
Overview
Description
4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide, also known as HNP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. HNP belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide is not fully understood. However, studies have suggested that 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide exerts its biological activities through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and Physiological Effects:
4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide has been shown to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. It also possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide has been shown to modulate glucose metabolism and insulin signaling pathways, making it a potential therapeutic agent for diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide is its ability to exhibit multiple biological activities, making it a potential therapeutic agent for various diseases. However, one of the limitations of 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide is its low solubility in aqueous solutions, which may affect its bioavailability and limit its use in in vivo studies.
Future Directions
There are several future directions for 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide research, including the development of novel synthesis methods to improve its solubility and bioavailability. Further studies are also needed to investigate the potential therapeutic applications of 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide in various diseases and to elucidate its exact mechanism of action. In addition, the development of 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide-based drug delivery systems may enhance its therapeutic efficacy and reduce its side effects.
Conclusion:
In conclusion, 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide is a promising chemical compound that exhibits multiple biological activities and has potential therapeutic applications in various diseases. Further research is needed to fully understand its mechanism of action and to develop novel synthesis methods to improve its solubility and bioavailability. 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide-based drug delivery systems may also enhance its therapeutic efficacy and reduce its side effects.
Scientific Research Applications
4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Several studies have investigated the potential therapeutic applications of 4-(2-hydroxyphenyl)-N-(3-nitrophenyl)-1-piperazinecarbothioamide in various diseases, such as cancer, diabetes, and neurodegenerative disorders.
properties
IUPAC Name |
4-(2-hydroxyphenyl)-N-(3-nitrophenyl)piperazine-1-carbothioamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3S/c22-16-7-2-1-6-15(16)19-8-10-20(11-9-19)17(25)18-13-4-3-5-14(12-13)21(23)24/h1-7,12,22H,8-11H2,(H,18,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOUHCKAAEBIMHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2O)C(=S)NC3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-hydroxyphenyl)-N-(3-nitrophenyl)piperazine-1-carbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.